N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)acetamide
• InChI: InChI=1S/C15H14Cl2N4O2/c16-11-1-2-13(12(17)9-11)23-10-14(22)18-5-6-20-7-8-21-15(20)3-4-19-21/h1-4,7-9H,5-6,10H2,(H,18,22)
• InChI Key: OBQJKFXOLQULLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C15H14Cl2N4O2
• Molecular Weight: 353.2 g/mol

Description

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-2-(2,4-dichlorophenoxy)acetamide, also known as IM156, is a novel small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research has been conducted on pyrazole-acetamide derivatives to study their coordination with metal ions and the resultant complexes' antioxidant activities. For instance, novel coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, indicating potential applications in studying oxidative stress-related diseases or developing antioxidant compounds (Chkirate et al., 2019).

Anticonvulsant Activity

Research into omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives has demonstrated anticonvulsant activity, highlighting the therapeutic potential of structurally similar compounds in treating seizures or epilepsy (Aktürk et al., 2002).

Insecticidal Assessment

Some studies have focused on the synthesis of heterocycles incorporating a thiadiazole moiety, assessing their insecticidal potential against certain pests. This indicates possible applications in developing safer, more effective pest control agents (Fadda et al., 2017).